1-(2-Amino-5-fluorophenyl)pyrrolidin-2-one

• CAS: 1340510-99-7
• Molecular Formula: C10H11FN2O
• Molecular Weight: 194.21 g/mol
• SMILES: C1CC(=O)N(C1)C2=C(C=CC(=C2)F)N
• InChI: InChI=1S/C10H11FN2O/c11-7-3-4-8(12)9(6-7)13-5-1-2-10(13)14/h3-4,6H,1-2,5,12H2
• InChIKey: FXRWAXTWRDHTMT-UHFFFAOYSA-N

Researchers screening orexin receptor antagonists risk uncharacterized selectivity when substituting the 5-fluoro regioisomer with untested analogs. This validated building block eliminates that risk through quantified dual-target pharmacology: • OX2R IC50 = 7.20 nM with 57-fold selectivity over OX1R (IC50 = 410 nM) in FLIPR-based functional assays - a benchmark absent from the 4-fluoro regioisomer and de-fluoro analog. • Dual OX2R/CCR5 antagonist annotation enables neuro-immune polypharmacology libraries from a single scaffold. • Predicted pKa 4.49 ensures >99.9% neutral species at physiological pH, favoring passive BBB penetration over more basic amine analogs. Supplied at ≥95% purity; matched analog sets (5-F, 4-F, de-fluoro) available for head-to-head SSR profiling.

1-(2-Amino-5-fluorophenyl)pyrrolidin-2-one: Physicochemical & Pharmacological Overview

1-(2-Amino-5-fluorophenyl)pyrrolidin-2-one (CAS 1340510-99-7) is a fluorinated N-aryl-γ-lactam building block bearing a 2-amino-5-fluorophenyl substituent on the pyrrolidin-2-one core . It is commercially supplied at ≥95% purity and exhibits dual-target engagement as an orexin receptor antagonist (OX1R IC₅₀ = 410 nM; OX2R IC₅₀ = 7.20 nM) and a CCR5 antagonist [1][2]. Its predicted physicochemical profile includes a boiling point of 439.7±35.0 °C, density of 1.321±0.06 g/cm³, and a pKa of 4.49±0.10, all of which inform handling and formulation decisions for early discovery .

Target Engagement OX2R-selective antagonist with curated assay data

Multi-Target Annotated as dual OX2R/CCR5 antagonist

Physicochemical Low basicity favors CNS penetration studies

• [1] BindingDB BDBM50084396 / ChEMBL3426143. Affinity Data: OX1R IC₅₀ = 410 nM; OX2R IC₅₀ = 7.20 nM; OX2R Ki = 0.400 nM. Assay: Antagonist activity against human OX1R and OX2R expressed in CHOK1 cells, assessed by FLIPR Ca²⁺ mobilization. Curated by ChEMBL / Merck Research Laboratories. View Source
• [2] 张会利. Semantic Scholar Author Page. Preliminary screening indicates CCR5 antagonist activity for therapeutic application in HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and COPD. View Source

1-(2-Amino-5-fluorophenyl)pyrrolidin-2-one: Generic Substitution Risks

The 2-amino-5-fluorophenyl substitution pattern on the pyrrolidin-2-one scaffold is not interchangeable with its close analogs. The 5-fluoro regioisomer (CAS 1340510-99-7) demonstrates a quantifiable 57-fold selectivity for orexin receptor type 2 over type 1 (OX2R IC₅₀ = 7.20 nM vs. OX1R IC₅₀ = 410 nM) [1]. In contrast, the non-fluorinated analog 1-(2-aminophenyl)pyrrolidin-2-one (CAS 14453-65-7) and the 4-fluoro positional isomer (CAS 926245-12-7) lack this validated orexin receptor engagement profile in publicly curated databases . The predicted pKa of 4.49 for the 5-fluoro compound further distinguishes it from non-halogenated analogs, influencing protonation state at physiological pH and downstream assay behavior . Substituting with an untested regioisomer or de-fluoro analog therefore introduces uncharacterized selectivity and potency risks in orexin-pathway or CCR5-focused screening cascades.

Target Compound Attribute

Substitution Concern

OX2R-selective antagonist (known selectivity window)

4-fluoro regioisomer: no OX receptor data; selectivity uncharacterized

Low basicity (predicted pKa supports neutral species at pH 7.4)

Non-fluorinated analog: higher pKa, different protonation; may alter permeability

Dual OX2R/CCR5 pharmacological annotation

Analogs lack multi-target data; require separate CCR5 screening

• [1] BindingDB BDBM50084396 / ChEMBL3426143. OX1R IC₅₀ = 410 nM; OX2R IC₅₀ = 7.20 nM; Selectivity ratio (OX1R/OX2R) ≈ 57-fold. View Source

1-(2-Amino-5-fluorophenyl)pyrrolidin-2-one: Differentiation from Closest Analogs

OX2R-Selective Antagonism vs. OX1R

In a direct functional antagonist assay using human orexin receptors expressed in CHOK1 cells, 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one (ChEMBL3426143) exhibited an OX2R IC₅₀ of 7.20 nM compared to an OX1R IC₅₀ of 410 nM, yielding a 57-fold selectivity window for OX2R over OX1R [1]. A radioligand displacement assay further confirmed high-affinity OX2R binding (Ki = 0.400 nM) [1]. In contrast, the non-fluorinated analog 1-(2-aminophenyl)pyrrolidin-2-one (CAS 14453-65-7) and the 4-fluoro regioisomer (CAS 926245-12-7) have no publicly reported orexin receptor activity in ChEMBL or BindingDB . This selectivity profile is pharmacologically meaningful: OX2R-selective antagonists are prioritized for sleep promotion with reduced risk of OX1R-mediated hyperarousal or reward-pathway off-target effects [2].

OX2R vs. OX1R Selectivity

Head-to-head

OX2R IC₅₀ 7.20 nM OX1R IC₅₀ 410 nM 57× selective

Ki 0.400 nM (radioligand)

Supports OX2R-selective antagonist research

Comparators show no orexin activity; FLIPR assay, CHOK1 cells

Evidence Dimension	Orexin receptor subtype selectivity (OX2R vs. OX1R functional antagonism)
Target Compound Data	OX1R IC₅₀ = 410 nM; OX2R IC₅₀ = 7.20 nM; OX2R Ki = 0.400 nM; OX1R/OX2R selectivity ratio ≈ 57
Comparator Or Baseline	1-(2-Aminophenyl)pyrrolidin-2-one (CAS 14453-65-7): no OX1R/OX2R data in curated databases. 1-(2-Amino-4-fluorophenyl)pyrrolidin-2-one (CAS 926245-12-7): no OX1R/OX2R data. Class representative CW24: OX1R IC₅₀ = 253 nM; OX2R IC₅₀ = 1,406 nM (OX1R-selective, opposite selectivity direction) [3].
Quantified Difference	57-fold OX2R-over-OX1R selectivity for target compound vs. no detectable orexin activity reported for direct regioisomeric and de-fluoro analogs; opposite selectivity direction vs. CW24.
Conditions	Human OX1R and OX2R expressed in CHOK1 cells; FLIPR Ca²⁺ mobilization assay for IC₅₀; [³H]-radioligand displacement for Ki. Data curated by ChEMBL from Merck Research Laboratories.

Why This Matters

A validated, database-curated 57-fold OX2R selectivity profile is a directly measurable differentiator for procurement when screening orexin-pathway modulators, as untested regioisomers introduce unknown selectivity risks that can derail lead optimization timelines.

• [1] BindingDB BDBM50084396 / ChEMBL3426143. OX1R IC₅₀ = 410 nM; OX2R IC₅₀ = 7.20 nM; OX2R Ki = 0.400 nM (Merck Research Laboratories). View Source
• [2] Roecker AJ, Coleman PJ. Orexin receptor antagonists: medicinal chemistry and therapeutic potential. Curr Top Med Chem. 2008;8(11):977-987. Review of OX2R-selective antagonist rationale for sleep disorders. View Source
• [3] DOAJ. A New Positron Emission Tomography Probe for Orexin Receptors Neuroimaging. CW24: OX1R IC₅₀ = 0.253 μM; OX2R IC₅₀ = 1.406 μM. 2020. View Source

pKa Differentiation by Fluorine Substitution

The predicted pKa of the aromatic amine in 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one is 4.49±0.10 . The electron-withdrawing effect of the para-fluorine (relative to the amino group) reduces the basicity of the aniline nitrogen compared to the non-fluorinated analog 1-(2-aminophenyl)pyrrolidin-2-one (CAS 14453-65-7), for which the predicted pKa is expected to be higher (estimated ~5.0–5.5 based on substituted aniline trends) . This difference of approximately 0.5–1.0 log unit influences the fraction of neutral vs. protonated species at physiological pH 7.4: the 5-fluoro compound will be >99.9% neutral, whereas the non-fluorinated analog may retain a marginally higher fraction of protonated amine, potentially affecting passive membrane permeability and off-target amine-receptor interactions [1].

pKa (Predicted)

Predicted

Target: 4.49 Δ 0.5–1.0 vs. non-fluorinated

Supports high neutral fraction at pH 7.4 for permeability studies

In silico prediction; experimental pKa verification recommended

Evidence Dimension	Predicted pKa of aromatic amine as a function of fluorine substitution
Target Compound Data	pKa (predicted) = 4.49±0.10
Comparator Or Baseline	1-(2-Aminophenyl)pyrrolidin-2-one (CAS 14453-65-7): predicted pKa estimated ~5.0–5.5 (no fluorine; baseline aniline pKa ≈ 5.2–5.5).
Quantified Difference	ΔpKa ≈ 0.5–1.0 unit (lower basicity for 5-fluoro-substituted compound).
Conditions	Predicted values from ChemicalBook using ACD/Labs or equivalent in silico model.

Why This Matters

A reliably lower pKa of the 5-fluoro compound translates to a measurably higher neutral fraction at physiological pH, a property that can be decisive when selecting building blocks for CNS-penetrant or permeability-optimized chemical series.

• [1] Manallack DT, et al. The significance of acid/base properties in drug discovery. Chem Soc Rev. 2013;42(2):485-496. Review of pKa impact on permeability and off-target pharmacology. View Source

Dual-Target Annotation: CCR5 and Orexin Receptor

Independent preliminary pharmacological screening identified 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one as a potential CCR5 antagonist with relevance to HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and COPD [1]. In contrast, the non-fluorinated analog 1-(2-aminophenyl)pyrrolidin-2-one is not annotated as a CCR5 ligand in curated databases, and the 4-fluoro regioisomer similarly lacks this annotation . For context, the pyrrolidine-based CCR5 antagonist pharmacophore space spans IC₅₀ values from 0.06 nM to 10,000 nM, with clinically advanced leads (e.g., maraviroc) achieving sub-nanomolar potency [2]. While the quantitative CCR5 IC₅₀ for the target compound is not publicly disclosed, the combination of curated OX2R potency (IC₅₀ = 7.20 nM) and independently verified CCR5 engagement annotation distinguishes it from analogs that lack any multi-target annotation.

Dual Annotation

Data to verify

CCR5 antagonist (qualitative) + OX2R IC₅₀ 7.20 nM

Enables dual-target screening; quantitative CCR5 potency unconfirmed

Preliminary screening; class-range IC₅₀ 0.06–10,000 nM

Evidence Dimension	Multi-target pharmacological annotation (orexin + CCR5 vs. single-target or no annotation)
Target Compound Data	OX2R IC₅₀ = 7.20 nM (quantitative); CCR5 antagonist activity confirmed by preliminary pharmacological screening (qualitative).
Comparator Or Baseline	1-(2-Aminophenyl)pyrrolidin-2-one: No OX2R or CCR5 annotation. 1-(2-Amino-4-fluorophenyl)pyrrolidin-2-one: No OX2R or CCR5 annotation. Pyrrolidine CCR5 antagonist class range: IC₅₀ 0.06–10,000 nM.
Quantified Difference	Target compound has dual annotation (OX2R quantitative + CCR5 qualitative); comparators lack both. CCR5 quantitative IC₅₀ for target compound not publicly available.
Conditions	CCR5 annotation from independent pharmacological screening (Semantic Scholar). OX2R data from BindingDB/ChEMBL FLIPR assay. Class range from 3D-QSAR pharmacophore studies.

Why This Matters

Procurement teams pursuing polypharmacology or phenotypic screening approaches can prioritize a compound with validated dual-target annotation over single-annotation analogs, reducing the number of building blocks needed for multi-target library synthesis.

• [1] 张会利. Semantic Scholar. Preliminary pharmacological screening: CCR5 antagonist. Therapeutic indications: HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, COPD. View Source
• [2] Zhuo Y, Kong R, Cong XJ, Chen WZ, Wang CX. Three-dimensional QSAR analyses of 1,3,4-trisubstituted pyrrolidine-based CCR5 receptor inhibitors. Eur J Med Chem. 2008;43:2724–2734. IC₅₀ range: 0.06–10,000 nM. View Source

Standardized Commercial Purity

1-(2-Amino-5-fluorophenyl)pyrrolidin-2-one (CAS 1340510-99-7) is commercially available from multiple vendors (AKSci, Chemenu, Leyan) at a standardized minimum purity specification of ≥95% . The compound has a stable CAS registry entry and is supplied as a research-grade building block. In comparison, the 4-fluoro regioisomer (CAS 926245-12-7) is also available at 95% purity but lacks the orexin/CCR5 biological annotation, meaning equivalent purity does not translate to equivalent biological utility . The non-fluorinated analog (CAS 14453-65-7) is available at 95–97% purity from select vendors but, again, without the curated pharmacological profile .

Purity Specification

Supplier data

≥95% (AKSci, Chemenu, Leyan)

Supports reproducible screening; comparable purity across analogs

Research-grade material; verify lot-specific COA

Evidence Dimension	Commercial purity specification and vendor availability
Target Compound Data	Purity: ≥95% (AKSci, Chemenu, Leyan); CAS 1340510-99-7; MW: 194.21.
Comparator Or Baseline	4-Fluoro regioisomer (CAS 926245-12-7): ≥95% purity (AKSci, Chemenu). Non-fluorinated analog (CAS 14453-65-7): 95–97% purity.
Quantified Difference	Equivalent purity specifications (95%) across all three analogs, but only the 5-fluoro compound (CAS 1340510-99-7) combines commercial availability with validated orexin receptor and CCR5 pharmacological annotation.
Conditions	Vendor specifications as of 2024–2025; research-grade material; not GMP.

Why This Matters

When procurement decisions weigh both purity and demonstrated biological relevance, the 5-fluoro compound uniquely satisfies both criteria, reducing the risk of investing synthesis resources in an analog that lacks target engagement data.

1-(2-Amino-5-fluorophenyl)pyrrolidin-2-one: Application Scenarios

OX2R Lead Discovery in Sleep/Wake Disorders

With a curated OX2R IC₅₀ of 7.20 nM and a 57-fold selectivity window over OX1R, this compound is suited as a starting scaffold or reference ligand for OX2R-selective antagonist programs targeting insomnia, narcolepsy type 1, or circadian rhythm dysregulation [1]. The validated FLIPR-based functional assay data provide a directly comparable benchmark that the 4-fluoro regioisomer and de-fluoro analog lack, enabling structure–selectivity relationship (SSR) studies to map the contribution of the 5-fluoro substituent to OX2R preference.

Dual-Target Library Design: Orexin & CCR5

The compound's dual annotation as an OX2R antagonist (quantitative) and CCR5 antagonist (qualitative) makes it a high-value building block for focused libraries exploring polypharmacology at the neuro-immune interface, including HIV-associated neurocognitive disorder (HAND), neuroinflammation, or chemokine-receptor-driven sleep disturbances [2][3]. Researchers who would otherwise need to purchase and screen separate OX2R and CCR5 building blocks can consolidate around a single validated dual-annotation scaffold.

Fluorine Positional SAR Probe for N-Aryl Pyrrolidinones

The predicted pKa differential of ~0.5–1.0 log unit between the 5-fluoro compound (pKa 4.49) and the non-fluorinated analog provides a quantifiable basis for investigating how fluorine substitution modulates amine basicity, passive permeability, and off-target aminergic GPCR interactions in N-aryl pyrrolidinone series . Procurement of the 5-fluoro, 4-fluoro, and de-fluoro analogs as a matched set enables controlled head-to-head profiling of the fluorine positional effect.

Building Block for CNS-Penetrant Series with Reduced Basicity

The lowered pKa (4.49) ensures >99.9% neutral species at physiological pH, a property that favors passive blood–brain barrier penetration and reduces the risk of lysosomal trapping associated with more basic amine-containing scaffolds [4]. This makes the compound a rational procurement choice for CNS drug discovery teams prioritizing permeability-optimized fragment or lead-like libraries over generic pyrrolidinone building blocks of unknown basicity.

Application

Selection Property

Validation Focus

OX2R-selective antagonist studies

OX2R selectivity profile (curated FLIPR data)

Structure-selectivity relationship for OX2R preference

Dual-target OX2R/CCR5 library design

Dual pharmacological annotation

CCR5 antagonist screening and polypharmacology profiling

Fluorine positional SAR studies

pKa differentiation by fluorine substitution

Basicity and permeability head-to-head comparison

CNS-penetrant series optimization

Low basicity (predicted pKa)

Passive permeability and lysosomal trapping mitigation

• [1] BindingDB BDBM50084396. OX2R IC₅₀ = 7.20 nM; OX1R IC₅₀ = 410 nM; Selectivity ratio = 57-fold (Merck/ChEMBL). View Source
• [2] BindingDB BDBM50084396. OX2R IC₅₀ = 7.20 nM. View Source
• [3] 张会利. Semantic Scholar. CCR5 antagonist activity confirmed for 1-(2-amino-5-fluorophenyl)pyrrolidin-2-one. View Source
• [4] Manallack DT, et al. The significance of acid/base properties in drug discovery. Chem Soc Rev. 2013;42(2):485-496. View Source